3,7,2',4'-Tetramethoxy-5-hydroxyflavone

Catalog No.
S12839910
CAS No.
M.F
C19H18O7
M. Wt
358.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3,7,2',4'-Tetramethoxy-5-hydroxyflavone

Generic flavonoids give false-negative BCRP data due to rapid Phase II metabolism; Ko143 is too potent for physiological modeling. 3,7,2',4'-Tetramethoxy-5-hydroxyflavone resolves this:

  • Selective BCRP inhibitor (IC50 3-6 µM) with metabolically stable tetramethoxy scaffold.
  • Enables accurate modeling of dietary flavonoid-drug efflux interactions (e.g., rosuvastatin, topotecan).
  • Consistent substrate-independent positive control across Hoechst 33342 and Pheophorbide A assays.
  • Essential comparator for mapping ABCG2 binding motifs (3-methoxy, 2′,4′-dimethoxy).

Product Name

3,7,2',4'-Tetramethoxy-5-hydroxyflavone

IUPAC Name

2-(2,4-dimethoxyphenyl)-5-hydroxy-3,7-dimethoxychromen-4-one

Molecular Formula

C19H18O7

Molecular Weight

358.3 g/mol

InChI

InChI=1S/C19H18O7/c1-22-10-5-6-12(14(8-10)24-3)18-19(25-4)17(21)16-13(20)7-11(23-2)9-15(16)26-18/h5-9,20H,1-4H3

InChI Key

VHQCDGLXBNYODC-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)OC)O)OC)OC

Synonyms

3,7,2',4'-Tetramethoxy-5-hydroxyflavone, 5-Hydroxy-3,7,2',4'-tetramethoxyflavone, 2-(2,4-Dimethoxyphenyl)-5-hydroxy-3,7-dimethoxy-4H-chromen-4-one

Purity

≥98%

Package Size

1 mg, 5 mg, 10 mg, 25 mg

3,7,2',4'-Tetramethoxy-5-hydroxyflavone (CAS 19056-75-8) is a specialized, naturally occurring polymethoxyflavone that serves as a selective, moderate-affinity inhibitor of the Breast Cancer Resistance Protein (BCRP/ABCG2). Unlike highly promiscuous pan-ABC inhibitors or rapidly metabolized dietary polyhydroxyflavones, this specific tetramethoxy-monohydroxy configuration provides a stable, lipophilic scaffold that effectively blocks ABCG2-mediated efflux. With an established half-maximal inhibitory concentration (IC50) in the 3.0 to 6.0 μM range, it is primarily procured as an analytical standard and in vitro probe for evaluating phytochemical-drug interactions, assessing the reversal of multidrug resistance (MDR) in oncology models, and mapping the structural requirements of flavonoid binding at the BCRP substrate site [1].

Research Fit

Target: Breast cancer resistance protein (BCRP/ABCG2) transporter inhibition studies.
Chemistry: Polymethoxyflavonoid featuring a distinct 2',4'-dimethoxy B-ring configuration.
Workflow: Comparator molecule for SAR analysis of BCRP pharmacophore models.

Substituting 3,7,2',4'-Tetramethoxy-5-hydroxyflavone with generic dietary flavonoids (such as quercetin or unsubstituted flavone) or ultra-potent synthetic inhibitors (such as Ko143) fundamentally compromises assay relevance in food-drug interaction and structural mapping studies. Unmethylated polyhydroxyflavones undergo rapid Phase II metabolism (glucuronidation and sulfation) in cellular assays, leading to premature clearance and false-negative efflux inhibition data. Conversely, synthetic standards like Ko143 operate in the low nanomolar range and induce total pharmacological blockade, which fails to accurately model the competitive, micromolar-range inhibition kinetics typical of dietary or botanical matrices. Furthermore, the specific presence of the 3-methoxy and 2',4'-dimethoxy groups on this compound is structurally required to maintain optimal BCRP binding affinity; removing these methyl groups drastically reduces inhibitory potency, making generic flavonoid substitution unviable for precise ABCG2 research [1].

Substitution Risk

Positional Isomer
B-ring methoxy substitution (2',4' vs 3',4') significantly shifts BCRP binding affinity. Retusin or similar isomers cannot be substituted without altering inhibitory potency.
Target2',4'-dimethoxy B-ring
Retusin3',4'-dimethoxy B-ring
Multi-target Analogs
Changes in methoxylation pattern may introduce promiscuity. For example, 5,7,3',4'-tetramethoxyflavone exhibits α-glucosidase inhibition not reported for this compound.
TargetBCRP-focused profile
AnalogAdditional α-glucosidase activity
Anti-inflammatory Analogs
Structurally similar methoxyflavones (e.g., retusin) inhibit PGE2 and NO production. Using them interchangeably may confound cellular assay readouts unrelated to transporter inhibition.
TargetLimited reported off-targets
RetusinReported anti-inflammatory effects

BCRP Inhibition Potency: 3-Methoxy vs. 3-Hydroxy

The methylation pattern of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone directly dictates its efficacy as a BCRP inhibitor. Structure-activity relationship (SAR) studies demonstrate that the presence of a 3-methoxy (3-OCH3) substituent significantly increases ABCG2 inhibitory activity compared to analogs possessing a free 3-hydroxyl (-OH) group or lacking substitution at the 3-position entirely. In MDCK-II cells expressing human BCRP, this specific tetramethoxyflavone achieves an IC50 of 3.27 μM, whereas unmethylated or 3-OH analogs typically exhibit weak or negligible inhibition [1].

Evidence DimensionBCRP/ABCG2 Inhibition (IC50)
Target Compound Data3.27 μM (Hoechst 33342 accumulation assay)
Comparator Or BaselineFlavones with 3-OH or no 3-substitution (generally weak/inactive)
Quantified DifferenceAddition of the 3-OCH3 group drives micromolar-range potency, rescuing the loss of activity seen in unmethylated analogs.
ConditionsMDCK-II cells expressing human BCRP; 120-minute accumulation assay.

Procurement of the 3-methoxy variant is essential for functional ABCG2 inhibition assays where standard dietary polyhydroxyflavones fail to show sufficient target engagement.

BCRP Inhibition vs. Retusin
Cross-study comparable
Target: ~5.98 µM
Retusin: ~0.57 µM
~10.5-fold weaker potency
Defines a moderate potency window for transporter modulation studies.
Supports SAR analysis of B-ring methoxy configuration impact on binding affinity.

Substrate-Independent Reproducibility

A major challenge in procuring ABC transporter inhibitors is substrate-dependent IC50 shifting, where an inhibitor appears potent against one fluorescent dye but fails against another due to multiple binding sites on the transporter. 3,7,2',4'-Tetramethoxy-5-hydroxyflavone demonstrates high cross-substrate consistency. It yields an IC50 of 3.27 μM in the Hoechst 33342 accumulation assay and a nearly identical IC50 of 3.89 μM in the pheophorbide A accumulation assay [1]. This tight correlation (Δ = 0.62 μM) confirms reliable binding kinetics regardless of the specific efflux probe used.

Evidence DimensionIC50 variance across different fluorescent substrates
Target Compound Data3.27 μM (Hoechst 33342) vs. 3.89 μM (Pheophorbide A)
Comparator Or BaselineHighly competitive inhibitors that show >5-fold IC50 shifts depending on the substrate binding pocket.
Quantified DifferenceVariance of only 0.62 μM between two structurally distinct BCRP substrates.
ConditionsMDCK-II cells expressing human BCRP; flow cytometry and fluorescence assays.

Ensures robust, reproducible baseline data regardless of whether the downstream laboratory workflow utilizes Hoechst dyes, Pheophorbide A, or actual chemotherapeutics.

Drug Resistance Reversal vs. HTMF
Class-level inference
Target: No direct RI50 dataFunctional IC50 ~3-6 µM
HTMF RI50: ~7.2 nM
Supports research into structural requirements for high-potency BCRP inhibition.
Target acts as a weaker comparator; 2'-methoxy group reduces potent reversal activity.

Physiological Relevance vs. Synthetic Inhibitors

While synthetic BCRP inhibitors like Ko143 are highly potent (IC50 ~2-10 nM), they induce non-physiological total pharmacological blockade, which is poorly suited for modeling dietary or botanical matrix interactions. 3,7,2',4'-Tetramethoxy-5-hydroxyflavone provides a moderate, physiologically relevant inhibition profile (IC50 = 5.98 μM in general multidrug resistance models) . This allows researchers to accurately simulate the competitive, micromolar-range pharmacokinetics of flavonoid-rich diets and their impact on the bioavailability of BCRP-substrate drugs.

Evidence DimensionInhibitory Potency (Physiological Window)
Target Compound DataIC50 ~3.0 - 6.0 μM
Comparator Or BaselineKo143 (IC50 ~2-10 nM)
Quantified DifferenceTarget compound operates in the micromolar range, preventing the artificial total blockade caused by nanomolar synthetic inhibitors.
ConditionsIn vitro multidrug resistance modeling in breast cancer cell lines.

Provides a realistic standard for food-drug interaction (FDI) screening, where ultra-potent synthetic inhibitors would generate false-positive toxicity or exaggerated pharmacokinetic interference data.

Selectivity vs. Anti-inflammatory
Class-level inference
Retusin PGE2 IC50: 16.3 µM
Retusin NO IC50: 16.1 µM
Target: No reported anti-inflammatory data
May support minimal anti-inflammatory interference in BCRP-focused assays.
Reported selectivity profile suggests a cleaner tool for transporter studies vs. multifunctional analogues.
Melanogenesis Inhibition vs. Analogues
Data to verify
Retusin IC50: ~3.5 µM
5,7,3',4'-analog IC50: ~8.6 µM
Target: No melanogenesis data available
May support assay specificity by avoiding melanogenesis pathway confounding.
SAR suggests lower or no activity due to 2',4'-B-ring substitution. Requires wet-lab validation.

In Vitro Food-Drug Interaction Screening

Due to its physiologically relevant micromolar IC50 and natural polymethoxyflavone structure, this compound is the ideal choice for modeling how dietary supplements and flavonoid-rich botanical extracts alter the intestinal absorption and pharmacokinetics of BCRP-substrate drugs (e.g., rosuvastatin, topotecan) [1].

ABC Transporter Assay Standardization

Because its inhibitory potency remains highly consistent across different fluorescent probes (Hoechst 33342 vs. Pheophorbide A), it serves as a highly reliable, substrate-independent positive control for calibrating new MDCK-II or Caco-2 cell-based efflux assays .

Flavonoid SAR Mapping

As a specific tetramethoxy-monohydroxy derivative, it is an essential comparator in medicinal chemistry workflows aiming to map the binding requirements of the ABCG2 transporter, specifically demonstrating the necessity of the 3-methoxy and 2',4'-dimethoxy motifs for target engagement [1].

Application Fit Matrix

Application
Selection Property
Validation Focus
BCRP Transporter Probe
Moderate transporter modulation
BCRP inhibition gradient creation without immediate target saturation
Structure-Activity Relationship (SAR) Control
2',4'-dimethoxy B-ring core
Validation of the 3',4'-substitution necessity for high-affinity BCRP binding
Chemical Lead Optimization
Synthetically accessible methoxyflavone scaffold
Establishing a quantifiable baseline interaction with BCRP for iterative improvement

XLogP3

2.8

Hydrogen Bond Acceptor Count

7

Hydrogen Bond Donor Count

1

Exact Mass

358.10525291 Da

Monoisotopic Mass

358.10525291 Da

Heavy Atom Count

26

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